Cas no 866725-39-5 (2-3-(4-chlorobenzenesulfonyl)-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methylphenyl)acetamide)

• Product Name: 2-3-(4-chlorobenzenesulfonyl)-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methylphenyl)acetamide
• CAS No: 866725-39-5
• MF: C₂₅H₂₁ClN₂O₄S
• MW: 480.963244199753
• CID: 6173639
• PubChem ID: 2136693
• Update Time: 2025-05-21

2-3-(4-chlorobenzenesulfonyl)-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-3-(4-chlorobenzenesulfonyl)-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methylphenyl)acetamide
• 2-[3-(4-chlorophenyl)sulfonyl-6-methyl-4-oxoquinolin-1-yl]-N-(3-methylphenyl)acetamide
• 2-[3-(4-chlorobenzenesulfonyl)-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl]-N-(3-methylphenyl)acetamide
• AKOS001822045
• 2-(3-((4-chlorophenyl)sulfonyl)-6-methyl-4-oxoquinolin-1(4H)-yl)-N-(m-tolyl)acetamide
• F1604-0344
• 866725-39-5

• Inchi： 1S/C25H21ClN2O4S/c1-16-4-3-5-19(12-16)27-24(29)15-28-14-23(25(30)21-13-17(2)6-11-22(21)28)33(31,32)20-9-7-18(26)8-10-20/h3-14H,15H2,1-2H3,(H,27,29)
• InChI Key： IAYVXLVRXHVCOQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(C1C(C2C=C(C)C=CC=2N(CC(NC2C=CC=C(C)C=2)=O)C=1)=O)(=O)=O

Computed Properties

• Exact Mass: 480.0910560g/mol
• Monoisotopic Mass: 480.0910560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 875
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 91.9Ų

Additional information on 2-3-(4-chlorobenzenesulfonyl)-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methylphenyl)acetamide

Compound CAS No 866725-39-5: 2-3-(4-Chlorobenzenesulfonyl)-6-Methyl-4-Oxo-1,4-Dihydroquinolin-1-Yl-N-(3-Methylphenyl)Acetamide

The compound with CAS No 866725-39-5, known as 2-3-(4-Chlorobenzenesulfonyl)-6-Methyl-4-Oxo-1,4-Dihydroquinolin-1-Yl-N-(3-Methylphenyl)Acetamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its potential as a lead compound in the development of novel therapeutic agents, particularly in the areas of oncology and neurodegenerative diseases.

The molecular structure of this compound is characterized by several key functional groups. The 4-chlorobenzenesulfonyl group is a well-known electron-withdrawing substituent, which enhances the electrophilic properties of the molecule. This feature is particularly advantageous in reactions involving nucleophilic attack, making it a valuable component in drug design. Additionally, the quinolin core of the molecule contributes to its aromatic stability and serves as a scaffold for various bioactive moieties. The presence of the acetamide group further enhances the molecule's solubility and bioavailability, making it an attractive candidate for pharmacological applications.

Recent research has focused on the anti-cancer properties of this compound. In vitro studies have demonstrated its ability to inhibit key enzymes involved in cell proliferation and apoptosis, such as cyclin-dependent kinases (CDKs) and proteasomes. These findings suggest that the compound may have potential as a targeted therapy for various types of cancers, including breast and prostate cancer. Furthermore, preclinical trials have shown that the compound exhibits selective cytotoxicity towards cancer cells while sparing normal cells, indicating a favorable therapeutic index.

In addition to its anti-cancer activity, this compound has also been investigated for its neuroprotective effects. Studies conducted on animal models of Alzheimer's disease have revealed that the compound can reduce amyloid-beta plaque formation and improve cognitive function. This dual functionality underscores the versatility of the molecule and highlights its potential as a multi-target drug for complex diseases.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. The use of microwave-assisted synthesis has been reported to significantly improve reaction yields and reduce production time. This approach not only enhances the efficiency of synthesis but also aligns with current trends toward sustainable chemical manufacturing.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm the structure and purity of this compound. These methods provide high-resolution data that are essential for ensuring the quality and consistency of pharmaceutical-grade materials.

Looking ahead, ongoing research is focused on optimizing the pharmacokinetic properties of this compound to enhance its efficacy in vivo. Efforts are also underway to explore its combination therapy potential with other anti-cancer agents, which could lead to synergistic effects and improved patient outcomes.

In conclusion, CAS No 866725-39-5 represents a cutting-edge advancement in medicinal chemistry with broad applications in drug discovery. Its unique structural features, coupled with promising biological activities, position it as a key player in the development of next-generation therapeutics.